Cas no 941267-09-0 (5-{2-(3,4-dimethoxyphenyl)ethylamino}-2-4-(piperidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile)

• Product name: 5-{2-(3,4-dimethoxyphenyl)ethylamino}-2-4-(piperidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile
• CAS No: 941267-09-0
• MF: C₂₅H₂₈N₄O₅S
• MW: 496.578624725342
• CID: 5429783

5-{2-(3,4-dimethoxyphenyl)ethylamino}-2-4-(piperidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-[2-(3,4-dimethoxyphenyl)ethylamino]-2-(4-piperidin-1-ylsulfonylphenyl)-1,3-oxazole-4-carbonitrile
• 5-{2-(3,4-dimethoxyphenyl)ethylamino}-2-4-(piperidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C25H28N4O5S/c1-32-22-11-6-18(16-23(22)33-2)12-13-27-25-21(17-26)28-24(34-25)19-7-9-20(10-8-19)35(30,31)29-14-4-3-5-15-29/h6-11,16,27H,3-5,12-15H2,1-2H3
• InChI Key： KXBOJELPUNHLIB-UHFFFAOYSA-N
• SMILES： O1C(NCCC2=CC=C(OC)C(OC)=C2)=C(C#N)N=C1C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1

Additional information on 5-{2-(3,4-dimethoxyphenyl)ethylamino}-2-4-(piperidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile

5-{2-(3,4-Dimethoxyphenyl)ethylamino}-2-4-(piperidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile: A Comprehensive Overview

The compound with CAS No. 941267-09-0, named 5-{2-(3,4-dimethoxyphenyl)ethylamino}-2-4-(piperidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile, is a highly complex organic molecule with significant potential in the field of medicinal chemistry. This compound is characterized by its intricate structure, which includes a 1,3-oxazole ring system, a piperidine sulfonyl group, and a 3,4-dimethoxyphenyl substituent. These structural features contribute to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of oxazole derivatives in drug discovery due to their ability to modulate various biological targets. The presence of the piperidine sulfonyl group in this compound suggests potential applications in the development of kinase inhibitors or other enzyme-targeting agents. Additionally, the 3,4-dimethoxyphenyl moiety is known to enhance the compound's solubility and bioavailability, making it a promising candidate for pharmacological studies.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the oxazole ring through cyclization reactions and the introduction of the piperidine sulfonyl group via sulfonamide coupling. Researchers have also explored alternative synthetic pathways to improve yield and purity, leveraging modern methodologies such as microwave-assisted synthesis and continuous flow chemistry.

From a pharmacological perspective, this compound has shown remarkable activity in preclinical models. Studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory therapies. Furthermore, its selectivity for certain receptor subtypes suggests that it could be developed into a targeted therapeutic agent with minimal off-target effects.

The structural complexity of 5-{2-(3,4-dimethoxyphenyl)ethylamino}-2-4-(piperidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile also presents challenges in terms of scalability and cost-effectiveness for large-scale production. However, recent advancements in catalytic asymmetric synthesis and biocatalysis offer promising solutions to these issues. These innovations are expected to facilitate the commercialization of this compound as a novel drug entity.

In conclusion, the compound with CAS No. 941267-09-0 represents a significant advancement in medicinal chemistry. Its unique structure and biological properties position it as a valuable tool in drug discovery and development. As research continues to uncover its full potential, this compound is poised to make a substantial impact in the field of therapeutic agents.